Cas no 68097-28-9 (2H-Pyrido[1,2-a]pyrimidin-2-one, 7-methyl-4-phenyl-)

• Product Name: 2H-Pyrido[1,2-a]pyrimidin-2-one, 7-methyl-4-phenyl-
• CAS No: 68097-28-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1724350
• PubChem ID: 12445056
• Update Time: 2025-04-21

2H-Pyrido[1,2-a]pyrimidin-2-one, 7-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrimidin-2-one, 7-methyl-4-phenyl-
• 7-methyl-4-phenylpyrido[1,2-a]pyrimidin-2-one
• 68097-28-9
• DTXSID00498509
• 7-Methyl-4-phenyl-2H-pyrido[1,2-a]pyrimidin-2-one

• Inchi： 1S/C15H12N2O/c1-11-7-8-14-16-15(18)9-13(17(14)10-11)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： JMKMNKIQSYVWGP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67